Cas no 1253394-93-2 (1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone)

• Product Name: 1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone
• CAS No: 1253394-93-2
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5740899
• Update Time: 2025-06-09

1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-sec-Butyl-1H-benzoimidazol-2-yl)-ethanone
• Ethanone, 1-[1-(1-methylpropyl)-1H-benzimidazol-2-yl]-
• 1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone

• Inchi： 1S/C13H16N2O/c1-4-9(2)15-12-8-6-5-7-11(12)14-13(15)10(3)16/h5-9H,4H2,1-3H3
• InChI Key： YWFKKNPYFKYKFI-UHFFFAOYSA-N
• SMILES： C(=O)(C1N(C(C)CC)C2=CC=CC=C2N=1)C

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 350.2±25.0 °C(Predicted)
• pka: 3.54±0.10(Predicted)

Additional information on 1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone

Introduction to 1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone (CAS No. 1253394-93-2)

1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone, also known by its CAS number 1253394-93-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are widely studied for their diverse biological activities, including antifungal, antiviral, and anticancer properties.

The structure of 1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone features a benzimidazole core with a sec-butyl substituent and an acetyl group. The benzimidazole moiety is a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets, making it a valuable starting point for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits neuroprotective effects by modulating microglial activation and reducing oxidative stress. These findings suggest that 1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone could be a promising candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone has shown potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis, making it a valuable lead compound for further drug development.

The synthesis of 1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route that involves the condensation of 2-amino-N-butylbenzamide with acetyl chloride, followed by cyclization under mild conditions. This method provides a scalable and cost-effective approach to producing high-quality material for both research and commercial applications.

The physicochemical properties of 1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone have also been extensively characterized. It is a white crystalline solid with a melting point of approximately 85°C and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various biological assays and drug delivery systems.

In terms of safety, 1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone has been evaluated for its toxicity profile. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in humans.

The potential applications of 1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone extend beyond its therapeutic uses. It can serve as a valuable tool in chemical biology research, enabling scientists to probe the mechanisms underlying various biological processes. For example, its ability to modulate microglial activation makes it useful for studying neuroinflammation and related disorders.

In conclusion, 1-(1-(sec-Butyl)-1H-benzo[d]imidazol-2-yl)ethanone (CAS No. 1253394-93-2) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique structure and biological activities make it an attractive target for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms and applications, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.